6-ethyl-3-(4-fluorophenoxy)-7-((1-phenyl-1H-pyrazol-4-yl)methoxy)-2-(trifluoromethyl)-4H-chromen-4-one

• IUPAC Name: 6-ethyl-3-(4-fluorophenoxy)-7-[(1-phenylpyrazol-4-yl)methoxy]-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C28H20F4N2O4/c1-2-18-12-22-24(13-23(18)36-16-17-14-33-34(15-17)20-6-4-3-5-7-20)38-27(28(30,31)32)26(25(22)35)37-21-10-8-19(29)9-11-21/h3-15H,2,16H2,1H3
• InChI Key: VVEMEFQTEVYCOX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OCC3=CN(N=C3)C4=CC=CC=C4)OC(=C(C2=O)OC5=CC=C(C=C5)F)C(F)(F)F
• Molecular Formula: C28H20F4N2O4
• Molecular Weight: 524.5 g/mol

Description

6-ethyl-3-(4-fluorophenoxy)-7-((1-phenyl-1H-pyrazol-4-yl)methoxy)-2-(trifluoromethyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C28H20F4N2O4 and its molecular weight is 524.472. The purity is usually 95%.
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Scientific Research Applications

Structural and Synthetic Insights

Compounds within this chemical class are part of the broader family of heterocyclic compounds, specifically chromenes and pyran derivatives. The synthesis and reactions of related compounds such as 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester reveal the intricacies of nucleophilic substitution and cyclization reactions leading to various derivatives with potential applications in material science and as intermediates in the synthesis of complex molecules (Pimenova et al., 2003).

Molecular Docking and Biological Activity

The molecular docking and antimicrobial activity of novel 2-(3-aryl,1-phenyl-1H-pyrazol-4-yl)-8H-pyrano[2,3-f]chromen-4-ones highlight the process of designing molecules for specific biological targets. This research underscores the importance of structural modification for enhancing biological activity, offering a path toward the development of new therapeutic agents (Ashok et al., 2016).

Photochromic and Fluorescent Properties

The study of naphthopyrans substituted with phenyl and naphthalenylphenyl moieties, related to the core structure of the compound , demonstrates their photochromic and fluorescent properties. These compounds exhibit potential for applications in smart materials and optical devices, showcasing the ability of these chemical structures to respond to external stimuli (Zhao et al., 2018).

Advanced Material Synthesis

The synthesis of chromene chromium carbene complexes for the production of naphthopyran and naphthopyrandione units present in photochromic materials and biologically active natural products highlights the versatility of these compounds. The ability to undergo benzannulation reactions and form complex structures with photochromic properties underlines their potential in the synthesis of advanced materials (Rawat et al., 2006).